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Compound of Interest

Compound Name:
5-Aminoadamantan-2-

ol;hydrochloride

Cat. No.: B2536366 Get Quote

For Immediate Reference: Treat 5-Aminoadamantan-2-ol;hydrochloride as a hazardous

chemical waste. Proper personal protective equipment (PPE) is mandatory during handling and

disposal. Avoid environmental release.

This guide provides essential safety and logistical information for the proper disposal of 5-
Aminoadamantan-2-ol;hydrochloride, tailored for researchers, scientists, and drug

development professionals. The following procedures are based on established safety

protocols for analogous aminoadamantane compounds, in the absence of specific data for this

particular hydrochloride salt.

Hazard Profile and Safety Summary
While a specific Safety Data Sheet (SDS) for 5-Aminoadamantan-2-ol;hydrochloride is not

readily available, the hazard profile can be inferred from structurally similar compounds. Users

should handle this compound with care, assuming it may pose similar risks.

Key Potential Hazards:

Skin and Eye Irritation: May cause skin irritation and serious eye irritation[1].

Respiratory Tract Irritation: Inhalation of dust may lead to respiratory irritation[1].

Harmful if Swallowed: Oral ingestion may be harmful[2].
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Aquatic Toxicity: May be harmful to aquatic life with long-lasting effects[2].

Personal Protective Equipment (PPE) Requirements:

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use compatible chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.

Respiratory Protection: If dust is generated, use a NIOSH/MSHA approved respirator[3].

Quantitative Hazard Data for Related Adamantane
Derivatives
The following table summarizes key toxicological and hazard data from related

aminoadamantane compounds to provide a comparative overview.
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Hazard
Classification

2-
Adamantanami
ne
hydrochloride[
1]

1,3-Dimethyl-5-
aminoadamant
ane
hydrochloride[
3]

Amantadine
hydrochloride[
2]

3-Amino-1-
adamantanol[4
]

Acute Oral

Toxicity
Not classified Not classified

Category 4

(Harmful if

swallowed)

Not classified

Skin

Corrosion/Irritatio

n

Category 2

(Causes skin

irritation)

May cause skin

irritation

Sub-category 1B

(Causes severe

skin burns)

Category 2

(Causes skin

irritation)

Serious Eye

Damage/Irritation

Category 2

(Causes serious

eye irritation)

May cause eye

irritation

Category 1

(Causes serious

eye damage)

Category 2

(Causes serious

eye irritation)

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

(Respiratory

system)

May cause

respiratory tract

irritation

Corrosive to the

respiratory tract

Category 3

(Respiratory

system)

Aquatic Hazard

(Chronic)
Not classified Not classified

Category 3

(Harmful to

aquatic life with

long lasting

effects)

Not classified

Standard Operating Procedure for Disposal
This protocol outlines the step-by-step process for the safe disposal of 5-Aminoadamantan-2-
ol;hydrochloride.

1. Waste Segregation and Collection:

Do not mix 5-Aminoadamantan-2-ol;hydrochloride waste with other waste streams.
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Collect solid waste in a dedicated, properly labeled, and sealable container. The original

container is often a suitable choice.

For solutions, use a compatible container designed for liquid waste. Do not use metal

containers for acidic solutions.

2. Labeling of Waste Containers:

Clearly label the waste container with "HAZARDOUS WASTE".

Include the full chemical name: "5-Aminoadamantan-2-ol;hydrochloride".

Indicate the approximate quantity of the waste.

3. Storage of Chemical Waste:

Keep the hazardous waste container tightly sealed except when adding waste.

Store the container in a designated, well-ventilated, and cool, dry area away from

incompatible materials such as strong oxidizing agents[3].

Ensure that eyewash stations and safety showers are readily accessible in the storage

area[4].

4. Arranging for Disposal:

Dispose of the contents and container through a licensed and approved waste disposal

company[4].

Consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal procedures[1].

Do not dispose of this chemical down the drain or in regular trash[1].

Emergency Procedures: Spill and Exposure
Spill Cleanup Protocol:
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Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Personal Protection: Wear the appropriate PPE as listed above.

Containment: Prevent the spread of dust. Use a dust suppressant if necessary.

Cleanup: Carefully sweep or vacuum the spilled solid material and place it into a suitable,

labeled container for disposal[3]. Avoid generating dust[3].

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: The collected spill material and any contaminated cleaning materials should be

disposed of as hazardous waste.

First Aid Measures:

Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical

attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical advice.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 5-
Aminoadamantan-2-ol;hydrochloride.
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Workflow for Disposal of 5-Aminoadamantan-2-ol;hydrochloride
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Caption: Disposal workflow for 5-Aminoadamantan-2-ol;hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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